N-(2-methoxy-5-methylphenyl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-4-[(4-methylphenyl)methyl-methylsulfonylamino]benzamide
• InChI: InChI=1S/C24H26N2O4S/c1-17-5-8-19(9-6-17)16-26(31(4,28)29)21-12-10-20(11-13-21)24(27)25-22-15-18(2)7-14-23(22)30-3/h5-15H,16H2,1-4H3,(H,25,27)
• InChI Key: GVZQRPXBBOXBOP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN(C2=CC=C(C=C2)C(=O)NC3=C(C=CC(=C3)C)OC)S(=O)(=O)C
• Molecular Formula: C24H26N2O4S
• Molecular Weight: 438.5 g/mol

Description

N-(2-methoxy-5-methylphenyl)-4-[(4-methylbenzyl)(methylsulfonyl)amino]benzamide is a compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is also known as MMB-FUBINACA and belongs to the class of synthetic cannabinoids. In

Mechanism of Action

MMB-FUBINACA acts as a CB1 receptor agonist, which means it binds to and activates the CB1 receptor. This activation leads to the release of neurotransmitters such as dopamine and serotonin, which are responsible for the psychoactive effects of cannabinoids. MMB-FUBINACA also modulates the activity of other neurotransmitter systems, such as the GABAergic and glutamatergic systems, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
MMB-FUBINACA has been shown to have a range of biochemical and physiological effects. It can cause changes in heart rate, blood pressure, and body temperature, and can also affect the release of hormones such as cortisol. In addition, MMB-FUBINACA has been shown to have antioxidant and anti-inflammatory effects, which may contribute to its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

One advantage of using MMB-FUBINACA in lab experiments is its high potency and affinity for the CB1 receptor, which allows for precise and specific targeting of this receptor. However, the psychoactive effects of MMB-FUBINACA may limit its use in certain experiments, and the potential for abuse and addiction must also be considered.

Future Directions

There are several future directions for research on MMB-FUBINACA. One area of interest is its potential use in the treatment of chronic pain and inflammation, as well as epilepsy. Further studies are needed to investigate the safety and efficacy of MMB-FUBINACA in these applications. In addition, research on the long-term effects of MMB-FUBINACA use is needed to better understand its potential risks and benefits. Finally, the development of new synthetic cannabinoids with improved therapeutic properties is an important area of future research.

Scientific Research Applications

MMB-FUBINACA has been used in various scientific studies to investigate its potential therapeutic applications. It has been found to have high affinity and potency for the cannabinoid receptor CB1, which is responsible for the psychoactive effects of cannabinoids. MMB-FUBINACA has been shown to have analgesic, anti-inflammatory, and anti-convulsant properties in animal models, indicating its potential use in the treatment of chronic pain, inflammation, and epilepsy.